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N-(4-methoxyphenyl)-N'-[3-(1-phenylpropan-2-yl)oxadiazol-3-ium-5-yl]carbamimidate N-(4-methoxyphenyl)-N'-[3-(1-phenylpropan-2-yl)oxadiazol-3-ium-5-yl]carbamimidate N-[[(4-Methoxyphenyl)amino]carbonyl]-3-(1-methyl-2-phenylethyl)sydnone Imine is an intermediate in the synthesis of p-HydroxymesocarbH954050), the urinary metabolite of Mesocarb, a CNS stimulant that acts as a dopamine reuptake inhibitor.
Brand Name: Vulcanchem
CAS No.: 66404-54-4
VCID: VC21106370
InChI: InChI=1S/C19H20N4O3/c1-14(12-15-6-4-3-5-7-15)23-13-18(26-22-23)21-19(24)20-16-8-10-17(25-2)11-9-16/h3-11,13-14H,12H2,1-2H3,(H-,20,21,22,24)
SMILES: CC(CC1=CC=CC=C1)[N+]2=NOC(=C2)N=C(NC3=CC=C(C=C3)OC)[O-]
Molecular Formula: C19H22N4O3
Molecular Weight: 352.4 g/mol

N-(4-methoxyphenyl)-N'-[3-(1-phenylpropan-2-yl)oxadiazol-3-ium-5-yl]carbamimidate

CAS No.: 66404-54-4

Cat. No.: VC21106370

Molecular Formula: C19H22N4O3

Molecular Weight: 352.4 g/mol

* For research use only. Not for human or veterinary use.

N-(4-methoxyphenyl)-N'-[3-(1-phenylpropan-2-yl)oxadiazol-3-ium-5-yl]carbamimidate - 66404-54-4

Specification

Description N-[[(4-Methoxyphenyl)amino]carbonyl]-3-(1-methyl-2-phenylethyl)sydnone Imine is an intermediate in the synthesis of p-HydroxymesocarbH954050), the urinary metabolite of Mesocarb, a CNS stimulant that acts as a dopamine reuptake inhibitor.
CAS No. 66404-54-4
Molecular Formula C19H22N4O3
Molecular Weight 352.4 g/mol
IUPAC Name N-(4-methoxyphenyl)-N'-[3-(1-phenylpropan-2-yl)oxadiazol-3-ium-5-yl]carbamimidate
Standard InChI InChI=1S/C19H20N4O3/c1-14(12-15-6-4-3-5-7-15)23-13-18(26-22-23)21-19(24)20-16-8-10-17(25-2)11-9-16/h3-11,13-14H,12H2,1-2H3,(H-,20,21,22,24)
Standard InChI Key SURUFYIDFUDIHK-UHFFFAOYSA-N
Isomeric SMILES CC(CC1=CC=CC=C1)[N+]2=NOC(=C2)/N=C(/NC3=CC=C(C=C3)OC)\[O-]
SMILES CC(CC1=CC=CC=C1)[N+]2=NOC(=C2)N=C(NC3=CC=C(C=C3)OC)[O-]
Canonical SMILES CC(CC1=CC=CC=C1)[N+]2=NOC(=C2)N=C(NC3=CC=C(C=C3)OC)[O-]

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